![molecular formula C20H17N3O5S B3729759 4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide](/img/structure/B3729759.png)
4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide
Overview
Description
4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide, also known as MNSPB, is a chemical compound that has been widely used in scientific research. MNSPB belongs to the family of sulfonamide compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide is not fully understood. However, it is believed that this compound exerts its biological effects by binding to the active site of enzymes and inhibiting their activity. This compound has been shown to form hydrogen bonds with the amino acid residues in the active site of enzymes, leading to the inhibition of their catalytic activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent inhibitory effects on several enzymes, including carbonic anhydrase, cholinesterase, and urease. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate, while cholinesterase is an enzyme that hydrolyzes acetylcholine. Urease is an enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide. Inhibition of these enzymes by this compound can lead to a variety of biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide has several advantages as a tool for scientific research. It is a potent inhibitor of several enzymes, making it a useful tool for studying enzyme activity. It is also a fluorescent probe, making it useful for studying the binding properties of sulfonamide compounds to proteins. However, there are also some limitations to the use of this compound in lab experiments. It can be difficult to synthesize in large quantities, and its use is limited to in vitro experiments.
Future Directions
There are several future directions for the use of 4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide in scientific research. One area of research is the development of this compound derivatives with improved biological activity. Another area of research is the use of this compound as a tool for studying the structure and function of enzymes. Finally, this compound can be used in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a potent inhibitor of several enzymes and a useful tool for scientific research. Its mechanism of action is not fully understood, but it is believed to exert its biological effects by binding to the active site of enzymes and inhibiting their activity. This compound has several advantages as a tool for scientific research, but there are also some limitations to its use. There are several future directions for the use of this compound in scientific research, including the development of this compound derivatives with improved biological activity and the use of this compound as a tool for studying the structure and function of enzymes.
Scientific Research Applications
4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}-N-phenylbenzamide has been extensively used in scientific research as a tool to study the biological activity of sulfonamide compounds. It has been shown to exhibit potent inhibitory effects on several enzymes, including carbonic anhydrase, cholinesterase, and urease. This compound has also been used as a fluorescent probe to study the binding properties of sulfonamide compounds to proteins.
properties
IUPAC Name |
4-methyl-3-[(3-nitrophenyl)sulfamoyl]-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O5S/c1-14-10-11-15(20(24)21-16-6-3-2-4-7-16)12-19(14)29(27,28)22-17-8-5-9-18(13-17)23(25)26/h2-13,22H,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXYLNJFSLIVBTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2)S(=O)(=O)NC3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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